Potassium;3,5-dimethylimidazole-4-carboxylate

• IUPAC Name: potassium;3,5-dimethylimidazole-4-carboxylate
• InChI: InChI=1S/C6H8N2O2.K/c1-4-5(6(9)10)8(2)3-7-4;/h3H,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key: NRELMSZJXNKPLY-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(N(C=N1)C)C(=O)[O-].[K+]
• Molecular Formula: C6H7KN2O2
• Molecular Weight: 178.23 g/mol
• CAS RN: 2248291-02-1

Description

Potassium;3,5-dimethylimidazole-4-carboxylate, also known as KDMIC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. KDMIC is a potassium salt of 3,5-dimethylimidazole-4-carboxylic acid and is known for its unique properties that make it a useful tool in different scientific applications.

Scientific Research Applications

Potassium in Agriculture and Plant Growth

• Future Research on Potassium in Agriculture : This review outlines the future research needs for potassium in agriculture, emphasizing its role in soil and plant physiology, crop nutrition, and mitigating stress situations. The article discusses the concept of potassium availability in soils, its critical role in plant physiological processes, and the emerging understanding of potassium's role in biotic and abiotic stress situations. It also highlights the importance of disseminating scientific knowledge on potassium for practical agricultural use (Römheld & Kirkby, 2010).

• Potassium Solubilizing Microorganisms (KSMs) : KSMs play a vital role in converting insoluble forms of potassium in the soil to forms available for plant growth. This review emphasizes the significance of KSMs in agriculture, their mechanisms, and the potential for enhancing crop yield through their application (Meena, Maurya, & Verma, 2014).

• Potassium and Plant Stress Resistance : Discusses potassium's crucial role in plant growth, metabolic functions, stress tolerance, and efficient agriculture. The review highlights recent progress in understanding potassium's role in root growth, development, and specific plant responses to potassium shortage (Šustr, Soukup, & Tylová, 2019).

Mechanism of Action

Target of Action

Potassium;3,5-dimethylimidazole-4-carboxylate, also known as potassium 1,4-dimethyl-1H-imidazole-5-carboxylate, is a complex compound that contains both potassium and an imidazole derivativeIt’s known that imidazole derivatives possess various biological activities . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target . For instance, some imidazole derivatives have been reported to inhibit certain enzymes, while others may interact with cell receptors .

Biochemical Pathways

Imidazole derivatives are known to affect a variety of biochemical pathways due to their diverse biological activities . These can range from antiviral, anti-inflammatory, and anticancer activities to anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Given the diverse biological activities of imidazole derivatives, it’s likely that this compound could have a wide range of effects at the molecular and cellular levels .